Cas no 69066-46-2 (Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester)
69066-46-2 structure
Product Name:Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester
CAS No:69066-46-2
MF:C9H8FNO3
MW:197.163125991821
CID:392289
PubChem ID:22934757
Update Time:2025-04-19
Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester
- methyl 2-(4-fluoroanilino)-2-oxoacetate
- 2-(4-fluoroanilino)-2-oxoacetic acid methyl ester
- CGFLLWPXBDHNQT-UHFFFAOYSA-N
- DTXSID00629078
- 69066-46-2
- Methyl (4-fluoroanilino)(oxo)acetate
- SCHEMBL209203
-
- Inchi: 1S/C9H8FNO3/c1-14-9(13)8(12)11-7-4-2-6(10)3-5-7/h2-5H,1H3,(H,11,12)
- InChI Key: CGFLLWPXBDHNQT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)NC(C(=O)OC)=O
Computed Properties
- Exact Mass: 197.04882128g/mol
- Monoisotopic Mass: 197.04882128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.4Ų
Acetic acid, [(4-fluorophenyl)amino]oxo-, methyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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